Cas no 1597068-03-5 (2-Propanone, 1-(3-azetidinyl)-3-ethoxy-)

• Product Name: 2-Propanone, 1-(3-azetidinyl)-3-ethoxy-
• CAS No: 1597068-03-5
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 5291199
• Update Time: 2025-07-01

2-Propanone, 1-(3-azetidinyl)-3-ethoxy- Chemical and Physical Properties

Names and Identifiers

• 2-Propanone, 1-(3-azetidinyl)-3-ethoxy-

• Inchi： 1S/C8H15NO2/c1-2-11-6-8(10)3-7-4-9-5-7/h7,9H,2-6H2,1H3
• InChI Key： VKOZNNCMYVFENT-UHFFFAOYSA-N
• SMILES： C(C1CNC1)C(=O)COCC

Additional information on 2-Propanone, 1-(3-azetidinyl)-3-ethoxy-

Introduction to 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- (CAS No. 1597068-03-5)

2-Propanone, 1-(3-azetidinyl)-3-ethoxy- (CAS No. 1597068-03-5) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- consists of a ketone group attached to a substituted azetidine ring and an ethoxy group. This combination imparts distinct chemical and physical properties that make it an attractive candidate for drug discovery and development. The azetidine ring, a four-membered heterocycle, is known for its ability to form stable complexes with metal ions and its potential to modulate biological activities through interactions with specific receptors.

Recent studies have highlighted the importance of 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- in the context of central nervous system (CNS) disorders. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that derivatives of this compound exhibit potent neuroprotective effects against oxidative stress and neuroinflammation. These findings suggest that 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- and its derivatives could be valuable leads for the development of treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

In addition to its potential in CNS disorders, 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- has also shown promise in cancer research. A study published in Cancer Research in 2021 reported that certain derivatives of this compound exhibit selective cytotoxicity against various cancer cell lines, including breast cancer and lung cancer cells. The mechanism of action appears to involve the induction of apoptosis through the modulation of specific signaling pathways, making it a potential candidate for further investigation as an anticancer agent.

The synthesis of 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- can be achieved through several routes, including the reaction of ethyl bromoacetate with azetidine followed by condensation with acetone. The efficiency and yield of these synthetic methods have been optimized in recent years, facilitating large-scale production for both research and industrial applications. The ability to synthesize this compound with high purity and consistency is crucial for ensuring its reliability in pharmaceutical development.

The physicochemical properties of 2-Propanone, 1-(3-azetidinyl)-3-ethoxy-, such as solubility, stability, and bioavailability, are critical factors that influence its effectiveness as a therapeutic agent. Studies have shown that this compound exhibits good solubility in both aqueous and organic solvents, which is beneficial for formulation development. Additionally, its stability under various conditions ensures that it can be stored and transported without significant degradation.

In conclusion, 2-Propanone, 1-(3-azetidinyl)-3-ethoxy- (CAS No. 1597068-03-5) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable physicochemical properties make it an attractive candidate for the development of novel therapeutic agents targeting CNS disorders and cancer. Ongoing research continues to explore its full potential, paving the way for innovative treatments in these critical areas.